Cas no 2229167-35-3 (methyl 3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoate)
methyl 3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoate Chemical and Physical Properties
Names and Identifiers
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- methyl 3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoate
- EN300-1799513
- 2229167-35-3
-
- Inchi: 1S/C13H14O4/c1-8-9-5-3-4-6-11(9)17-13(8)10(14)7-12(15)16-2/h3-6,10,14H,7H2,1-2H3
- InChI Key: UOARBKSCCPOSFO-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2C(C)=C1C(CC(=O)OC)O
Computed Properties
- Exact Mass: 234.08920892g/mol
- Monoisotopic Mass: 234.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 59.7Ų
methyl 3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1799513-1g |
methyl 3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoate |
2229167-35-3 | 1g |
$1515.0 | 2023-09-19 | ||
| Enamine | EN300-1799513-5g |
methyl 3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoate |
2229167-35-3 | 5g |
$4391.0 | 2023-09-19 | ||
| Enamine | EN300-1799513-10g |
methyl 3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoate |
2229167-35-3 | 10g |
$6512.0 | 2023-09-19 | ||
| Enamine | EN300-1799513-0.05g |
methyl 3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoate |
2229167-35-3 | 0.05g |
$1272.0 | 2023-09-19 | ||
| Enamine | EN300-1799513-0.1g |
methyl 3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoate |
2229167-35-3 | 0.1g |
$1332.0 | 2023-09-19 | ||
| Enamine | EN300-1799513-0.25g |
methyl 3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoate |
2229167-35-3 | 0.25g |
$1393.0 | 2023-09-19 | ||
| Enamine | EN300-1799513-0.5g |
methyl 3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoate |
2229167-35-3 | 0.5g |
$1453.0 | 2023-09-19 | ||
| Enamine | EN300-1799513-1.0g |
methyl 3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoate |
2229167-35-3 | 1g |
$1515.0 | 2023-05-23 | ||
| Enamine | EN300-1799513-2.5g |
methyl 3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoate |
2229167-35-3 | 2.5g |
$2969.0 | 2023-09-19 | ||
| Enamine | EN300-1799513-5.0g |
methyl 3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoate |
2229167-35-3 | 5g |
$4391.0 | 2023-05-23 |
methyl 3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoate Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on methyl 3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoate
Introduction to Methyl 3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoate (CAS No: 2229167-35-3)
Methyl 3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoate, identified by its CAS number 2229167-35-3, is a compound of significant interest in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject for further investigation and potential applications in pharmaceutical development.
The molecular structure of methyl 3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoate features a hydroxyl group and a benzofuran moiety, which are known to contribute to its unique chemical properties and biological interactions. The presence of these functional groups suggests that the compound may possess roles in various biochemical pathways, making it a candidate for therapeutic intervention.
In recent years, there has been growing interest in the development of novel compounds that can modulate biological processes. The benzofuran scaffold, in particular, has been extensively studied for its potential in drug discovery due to its ability to interact with multiple biological targets. Research has shown that benzofuran derivatives can exhibit anti-inflammatory, antioxidant, and anticancer properties, among others.
The specific configuration of methyl 3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoate makes it an intriguing candidate for further exploration. The hydroxyl group at the third position of the propanoate chain can participate in hydrogen bonding, enhancing the compound's solubility and bioavailability. Additionally, the methyl group on the benzofuran ring may influence the electronic properties of the molecule, affecting its reactivity and interaction with biological targets.
Recent studies have highlighted the importance of structurally diverse compounds in drug discovery. The combination of a hydroxyl group and a benzofuran moiety in methyl 3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoate positions it as a potential lead compound for developing new therapeutic agents. Researchers have been exploring various synthetic pathways to optimize the structure and enhance its biological activity.
The synthesis of methyl 3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoate involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework. These methods not only improve efficiency but also allow for the introduction of additional functional groups, expanding the compound's potential applications.
The pharmacological profile of methyl 3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoate is currently under investigation. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory and metabolic disorders. The benzofuran moiety, known for its ability to modulate biological pathways, is particularly noteworthy in this context. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.
In conclusion, methyl 3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoate (CAS No: 2229167-35-3) is a compound with significant promise in the field of chemical and biomedical research. Its unique molecular structure and functional groups make it a valuable candidate for developing novel therapeutic agents. Ongoing research aims to explore its pharmacological properties and optimize its synthesis for practical applications in medicine.
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